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Compound of Interest

Compound Name:
3-Methoxy-4-prop-2-ynyloxy-

benzaldehyde

Cat. No.: B1351543 Get Quote

Essential Safety and Handling Guide for 3-
Methoxy-4-prop-2-ynyloxy-benzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and

disposal of 3-Methoxy-4-prop-2-ynyloxy-benzaldehyde (CAS No. 5651-83-2). Adherence to

these procedures is vital for ensuring laboratory safety and minimizing risks.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 3-Methoxy-4-prop-2-ynyloxy-benzaldehyde is

not readily available, data from structurally similar compounds, including aromatic aldehydes

and propargyl ethers, indicate potential hazards. The compound is classified with hazard

statements H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May

cause respiratory irritation)[1]. Propargyl ethers are also known to potentially form explosive

peroxides and can be flammable[2][3]. Therefore, a cautious approach and robust protective

measures are essential.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical splash goggles that

meet ANSI Z.87.1 standards. A

face shield should be worn

over goggles when there is a

risk of splashing or explosion.

To protect eyes from serious

irritation or injury from

splashes[4][5][6].

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene)

inspected before each use. A

lab coat, fully buttoned, and

long pants should be worn.

Consider a chemical-resistant

apron for larger quantities.

To prevent skin irritation upon

contact[5][6]. Disposable nitrile

gloves offer broad short-term

protection[7].

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. If ventilation is

inadequate or there is a risk of

aerosol generation, a NIOSH-

approved respirator is

required.

To avoid respiratory tract

irritation[5][6].

Footwear
Closed-toe, closed-heel shoes

made of a durable material.
To protect feet from spills.

Safe Handling and Operational Plan
A systematic approach to handling 3-Methoxy-4-prop-2-ynyloxy-benzaldehyde is critical to

minimize exposure and ensure a safe laboratory environment.
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Workflow for Handling 3-Methoxy-4-prop-2-ynyloxy-benzaldehyde

Preparation

Handling

Cleanup & Disposal

Review SDS of Similar Compounds

Don Appropriate PPE

Ensure Fume Hood is Operational

Prepare Spill Kit

Weigh Compound in Fume Hood

Dissolve/React in Closed System

Decontaminate Glassware & Surfaces

Dispose of Waste in Labeled Container

Doff and Dispose of PPE

Click to download full resolution via product page
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Caption: A procedural diagram outlining the key steps for the safe handling of 3-Methoxy-4-
prop-2-ynyloxy-benzaldehyde.

Step-by-Step Handling Protocol:

Preparation:

Thoroughly review the safety data sheets of analogous compounds, particularly for hazard

information.

Ensure that an eyewash station and safety shower are readily accessible[4].

Work exclusively in a well-ventilated chemical fume hood.

Put on all required personal protective equipment as detailed in the table above.

Handling:

When handling the solid, avoid creating dust.

Keep the container tightly closed when not in use[4].

Avoid contact with skin, eyes, and clothing[8].

Keep away from heat, sparks, and open flames, as related propargyl compounds can be

flammable[2][3].

Be aware that propargyl ethers may form explosive peroxides. If the material is old or has

been exposed to air, peroxide testing may be necessary before heating[2].

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention[4][8].

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and shoes. Seek medical attention if irritation persists[4][8].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1351543?utm_src=pdf-body
https://www.benchchem.com/product/b1351543?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA12971&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12971&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC380870050&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/P2335_EU_6N.pdf
https://www.fishersci.fr/store/msds?partNumber=15450328&countryCode=FR&language=en
https://www.tcichemicals.com/BE/en/sds/P2335_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12971&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC380870050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12971&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC380870050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Move the individual to fresh air. If not breathing, provide artificial respiration.

Seek medical attention[4][8].

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention[4].

Disposal Plan
Proper disposal of 3-Methoxy-4-prop-2-ynyloxy-benzaldehyde and any contaminated

materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Management Protocol

Waste Type Disposal Procedure

Unused Chemical

Dispose of as hazardous waste through your

institution's environmental health and safety

(EHS) office. Do not dispose of down the

drain[4].

Contaminated Labware (e.g., pipette tips,

gloves)

Place in a designated, sealed, and clearly

labeled hazardous waste container.

Empty Containers

Rinse thoroughly with a suitable solvent. The

rinsate should be collected and disposed of as

hazardous chemical waste. Consult with your

EHS office for guidance on the disposal of the

rinsed container.

All chemical waste disposal must be conducted in accordance with local, regional, and national

regulations. Always consult with your institution's EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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